Cas no 23253-30-7 (1,2,4-Trioxolane, 3-phenyl-)

1,2,4-Trioxolane, 3-phenyl- structure
1,2,4-Trioxolane, 3-phenyl- structure
Product Name:1,2,4-Trioxolane, 3-phenyl-
CAS No:23253-30-7
MF:C8H8O3
MW:152.147322654724
CID:1413829
PubChem ID:569760
Update Time:2025-04-20

1,2,4-Trioxolane, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Trioxolane, 3-phenyl-
    • 3-phenyl-1,2,4-trioxolane
    • Benzene, ethenyl-, ozonide
    • 23253-30-7
    • DTXSID20341068
    • XNTUDDFWOBWITE-UHFFFAOYSA-N
    • SCHEMBL9199192
    • Inchi: 1S/C8H8O3/c1-2-4-7(5-3-1)8-9-6-10-11-8/h1-5,8H,6H2
    • InChI Key: XNTUDDFWOBWITE-UHFFFAOYSA-N
    • SMILES: O1COOC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 152.04734
  • Monoisotopic Mass: 152.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

1,2,4-Trioxolane, 3-phenyl- Related Literature

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